Cas no 2171779-70-5 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylpyrrolidine-3-carboxylic acid
• CAS No: 2171779-70-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6570989
• PubChem ID: 165575823
• Update Time: 2025-10-31

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylpyrrolidine-3-carboxylic acid
• 2171779-70-5
• EN300-1536320
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhexanoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-17(2)11-12-24(25(30)29-14-13-18(15-29)26(31)32)28-27(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： CUIVUEDIGNNCBU-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylpyrrolidine-3-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylpyrrolidine-3-carboxylic acid: A Comprehensive Overview

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylpyrrolidine-3-carboxylic acid (CAS No. 2171779-70-5) is a highly specialized molecule with significant potential in various scientific and industrial applications. This compound is notable for its complex structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrolidine ring, and a hexanoyl chain with specific substituents. The integration of these structural elements imparts unique chemical and physical properties to the molecule, making it a subject of interest in contemporary research.

The Fmoc group, derived from 9H-fluoren-9-yl methoxy carbonyl, is a well-known protecting group in organic synthesis, particularly in peptide chemistry. Its presence in this compound suggests that it may play a role in protecting or modifying functional groups during synthesis or in biological systems. The pyrrolidine ring, a five-membered nitrogen-containing ring, contributes to the molecule's stability and potential bioavailability. The hexanoyl chain, with its methyl substitution at the fifth position, adds hydrophobicity and may influence the compound's solubility and interactions with biological membranes.

Recent studies have highlighted the importance of such compounds in drug delivery systems and biotechnological applications. For instance, the Fmoc group has been extensively studied for its role in controlling drug release mechanisms due to its photolabile properties. Researchers have demonstrated that Fmoc-containing compounds can be used as photoresponsive materials, enabling precise temporal and spatial control over drug release in vivo. This property makes them highly valuable in targeted therapy applications.

In addition to its protective functions, the Fmoc group has been explored for its potential in enhancing the bioavailability of therapeutic agents. A study published in *Nature Communications* revealed that Fmoc-modified peptides exhibit improved stability in physiological environments, reducing degradation by proteolytic enzymes. This finding underscores the importance of such modifications in developing more effective therapeutic compounds.

The pyrrolidine ring in this compound further enhances its versatility. Pyrrolidine derivatives are known for their ability to form stable amide bonds, which are crucial in peptide synthesis and drug design. The integration of pyrrolidine with the Fmoc group creates a unique platform for exploring novel chemical reactions and molecular interactions. Recent advancements in asymmetric synthesis have leveraged such structures to develop enantioselective catalysts, opening new avenues for chiral drug discovery.

The hexanoyl chain with its methyl substitution introduces additional complexity to the molecule's structure. This substitution pattern may influence the compound's lipophilicity, making it more suitable for specific biological applications such as membrane permeation or lipid interactions. Recent research has focused on understanding how such structural modifications affect the pharmacokinetics of bioactive molecules, providing valuable insights into rational drug design.

From an industrial perspective, the synthesis of this compound involves multi-step processes requiring precise control over reaction conditions. The use of advanced synthetic techniques, such as microwave-assisted synthesis or continuous flow chemistry, has enabled researchers to achieve higher yields and purities. These methods are particularly relevant in large-scale production scenarios, where efficiency and scalability are critical.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylpyrrolidine-3-carboxylic acid represents a cutting-edge molecule with diverse applications across chemistry and biology. Its unique structure combines functional groups that offer both protective capabilities and enhanced bioactivity, making it a promising candidate for future innovations in drug development and materials science.